Cas no 1447944-08-2 (1-(4-hydroxyoxan-4-yl)cyclobutane-1-carboxylic acid)

1-(4-Hydroxyoxan-4-yl)cyclobutane-1-carboxylic acid is a cyclic carboxylic acid derivative featuring a hydroxyl-substituted tetrahydropyran ring fused to a cyclobutane scaffold. This compound exhibits structural versatility, making it valuable in synthetic organic chemistry and medicinal chemistry research. The presence of both hydroxyl and carboxyl functional groups enhances its reactivity, enabling applications in peptide modifications, linker chemistry, and as a building block for complex molecular architectures. Its rigid cyclobutane core contributes to conformational stability, while the polar substituents improve solubility in aqueous and organic solvents. The compound is particularly useful in the development of pharmacophores and as an intermediate in the synthesis of bioactive molecules.

1-(4-hydroxyoxan-4-yl)cyclobutane-1-carboxylic acid structure

1447944-08-2 structure

Product Name:1-(4-hydroxyoxan-4-yl)cyclobutane-1-carboxylic acid

CAS No:1447944-08-2

MF:C₁₀H₁₆O₄

MW:200.231643676758

CID:5817404

PubChem ID:89693039

Update Time:2025-06-07

1-(4-hydroxyoxan-4-yl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- Cyclobutanecarboxylic acid, 1-(tetrahydro-4-hydroxy-2H-pyran-4-yl)-
- 1-(4-hydroxyoxan-4-yl)cyclobutane-1-carboxylic acid
- EN300-1630458
- 1447944-08-2
- AT29344
- 1-(4-HYDROXYTETRAHYDRO-2H-PYRAN-4-YL)CYCLOBUTANE-1-CARBOXYLIC ACID
- SCHEMBL15114624
- Inchi： 1S/C10H16O4/c11-8(12)9(2-1-3-9)10(13)4-6-14-7-5-10/h13H,1-7H2,(H,11,12)
- InChI Key： WWTBVQMDGVZAMP-UHFFFAOYSA-N
- SMILES： C1(C2(O)CCOCC2)(C(O)=O)CCC1

Computed Properties

Exact Mass: 200.10485899g/mol
Monoisotopic Mass: 200.10485899g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 239
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.7
Topological Polar Surface Area: 66.8Å²

Experimental Properties

Density: 1.350±0.06 g/cm3(Predicted)
Boiling Point: 389.5±42.0 °C(Predicted)
pka: 4.31±0.20(Predicted)

1-(4-hydroxyoxan-4-yl)cyclobutane-1-carboxylic acid Pricemore >>

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